![molecular formula C19H20N2O5 B561681 4-[N-[2-(Acetamido)ethyl]-N-methylamino]-2'-carboxy-2-hydroxybenzophenone CAS No. 203580-77-2](/img/structure/B561681.png)
4-[N-[2-(Acetamido)ethyl]-N-methylamino]-2'-carboxy-2-hydroxybenzophenone
Description
Scientific Research Applications
Advanced Oxidation Processes for Degradation of Acetaminophen
Research by Qutob et al. (2022) discusses the use of advanced oxidation processes (AOPs) for degrading acetaminophen, a compound related to acetamides, from aqueous media. The study summarizes different kinetics, mechanisms, and by-products of AOPs, highlighting the role of structural analysis in predicting reactive sites and understanding biotoxicity of degradation products. This approach might be relevant for studying the environmental impact and degradation pathways of similar compounds (Qutob et al., 2022).
Parabens in Aquatic Environments
Haman et al. (2015) review the occurrence, fate, and behavior of parabens, which, like the compound , contain benzophenone structures. This study discusses how parabens, despite being effectively removed from wastewater, persist in the environment. The presence of phenolic hydroxyl groups in parabens, similar to those in the query compound, allows for reactions that may produce halogenated by-products, suggesting environmental persistence and potential toxicity of related compounds (Haman et al., 2015).
Antioxidant Evaluation of Isoxazolone Derivatives
Laroum et al. (2019) focus on the synthesis and antioxidant evaluation of isoxazolone derivatives, highlighting the medicinal and biological importance of compounds with intricate structures that include functional groups found in the query compound. This research underscores the potential of such compounds in drug development and the importance of exploring their biological activities (Laroum et al., 2019).
Effects of Acetamide and Derivatives
Kennedy (2001) reviews the biological effects of acetamide and its derivatives, which are structurally related to the query compound. The review covers toxicological data and the significance of these compounds in commercial applications, providing insights into the biological interactions and potential research applications of similar chemical structures (Kennedy, 2001).
Properties
IUPAC Name |
2-[4-[2-acetamidoethyl(methyl)amino]-2-hydroxybenzoyl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O5/c1-12(22)20-9-10-21(2)13-7-8-16(17(23)11-13)18(24)14-5-3-4-6-15(14)19(25)26/h3-8,11,23H,9-10H2,1-2H3,(H,20,22)(H,25,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBLKRMKMBDEFFL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCN(C)C1=CC(=C(C=C1)C(=O)C2=CC=CC=C2C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00675499 |
Source
|
| Record name | 2-{4-[(2-Acetamidoethyl)(methyl)amino]-2-hydroxybenzoyl}benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00675499 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
356.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
203580-77-2 |
Source
|
| Record name | 2-{4-[(2-Acetamidoethyl)(methyl)amino]-2-hydroxybenzoyl}benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00675499 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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